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Compound of Interest

Compound Name: PHT-427

Cat. No.: B612130

For researchers and scientists engaged in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. PHT-
427, a dual inhibitor of Akt and PDK1, requires careful handling throughout its lifecycle,
including its final disposal. This guide provides essential safety and logistical information,
offering a clear, step-by-step plan for the proper disposal of PHT-427, ensuring the safety of
laboratory personnel and compliance with regulatory standards.

Key Chemical and Safety Data for PHT-427

A thorough understanding of the chemical properties and potential hazards of PHT-427 is
fundamental to its safe handling and disposal. The following table summarizes key quantitative
data for PHT-427.
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Property Value Source
Molecular Formula C20H31N30:2S:2 [1]
Molecular Weight 409.6 g/mol [1]
Solubility DMSO: 16 mg/mL [1]
DMF: 33 mg/mL [1]

DMF:PBS (pH 7.2) (1:4): 0.20

mg/mL s

CAS Number 1191951-57-1 [1]
Physical State Solid N/A

According to its Safety Data Sheet (SDS), PHT-427 is not classified as a hazardous substance
under the Globally Harmonized System (GHS). It has a health, fire, and reactivity rating of 0 on
both the NFPA and HMIS scales, indicating minimal hazard. However, it is designated as
"slightly hazardous for water," and it is crucial to prevent undiluted or large quantities from
reaching ground water, water courses, or sewage systems.

Step-by-Step Disposal Protocol for PHT-427

The following procedure outlines the recommended steps for the safe disposal of PHT-427 and
associated waste materials in a laboratory setting. This protocol is based on general best
practices for chemical waste management and should be adapted to comply with the specific
regulations of your institution and local authorities.

Experimental Protocol: Waste Segregation and
Collection

o Identify Waste Streams: All materials that have come into contact with PHT-427 must be
considered chemical waste. This includes:

o Unused or expired PHT-427 solid compound.
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o Solutions containing PHT-427, including stock solutions typically prepared in Dimethyl
Sulfoxide (DMSO).

o Contaminated labware (e.g., pipette tips, vials, plates, gloves, bench paper).

e Segregate Waste:

o Solid Waste: Collect all solid materials contaminated with PHT-427 in a designated, leak-
proof container lined with a chemically resistant bag. This includes unused solid PHT-427,
contaminated gloves, pipette tips, and other disposables.

o Liquid Waste: Collect all liquid waste containing PHT-427 in a separate, clearly labeled,
and sealable waste container. Given that PHT-427 is often dissolved in DMSO, this waste
stream should be treated as an organic solvent waste.[2] Do not mix with aqueous or other
incompatible waste streams.

e Properly Label Waste Containers:

[¢]

All waste containers must be clearly labeled with the words "Hazardous Waste" (or as
required by your institution).

[¢]

The label must include the full chemical name of all contents (e.g., "PHT-427, Dimethyl
Sulfoxide").

[¢]

Indicate the approximate concentration and volume of each component.

Include the date of waste accumulation.

[¢]

o Store Waste Safely:
o Store waste containers in a designated satellite accumulation area within the laboratory.
o Ensure containers are kept closed except when adding waste.

o Store in a well-ventilated area, away from sources of ignition, as DMSO is a combustible
liquid.[2]

e Arrange for Disposal:
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o Contact your institution's Environmental Health and Safety (EH&S) department to

schedule a pickup for the chemical waste.
o Follow all institutional procedures for waste manifest and pickup.

o Do not dispose of PHT-427 or its solutions down the drain or in the regular trash. While an
SDS suggests smaller quantities of the neat compound can be disposed of with household
waste, this is not best practice in a laboratory setting, especially when in solution.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of PHT-427 waste.
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PHT-427 Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
PHT-427, contributing to a secure laboratory environment and the protection of our ecosystem.
Always consult your institution's specific guidelines and the most recent Safety Data Sheet for

the chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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